1-[2-(2,4,6-Trinitrophenoxy)naphthalen-1-yl]naphthalen-2-ol

• IUPAC Name: 1-[2-(2,4,6-trinitrophenoxy)naphthalen-1-yl]naphthalen-2-ol
• InChI: InChI=1S/C26H15N3O8/c30-22-11-9-15-5-1-3-7-18(15)24(22)25-19-8-4-2-6-16(19)10-12-23(25)37-26-20(28(33)34)13-17(27(31)32)14-21(26)29(35)36/h1-14,30H
• InChI Key: WWXHHZJNXURVJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C3=C(C=CC4=CC=CC=C43)OC5=C(C=C(C=C5[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])O
• Molecular Formula: C26H15N3O8
• Molecular Weight: 497.4 g/mol

Description

1-[2-(2,4,6-Trinitrophenoxy)naphthalen-1-yl]naphthalen-2-ol is a complex organic compound characterized by the presence of two naphthalene rings and a trinitrophenoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[2-(2,4,6-Trinitrophenoxy)naphthalen-1-yl]naphthalen-2-ol typically involves multi-step organic reactions. One common method includes the nitration of phenol to form 2,4,6-trinitrophenol, followed by its reaction with naphthalene derivatives under specific conditions. The reaction conditions often involve the use of strong acids like sulfuric acid and nitric acid for nitration, and subsequent coupling reactions under controlled temperatures .

Industrial Production Methods: Industrial production of this compound may involve large-scale nitration processes followed by purification steps such as recrystallization and chromatography to ensure the purity of the final product. The use of automated reactors and continuous flow systems can enhance the efficiency and safety of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-[2-(2,4,6-Trinitrophenoxy)naphthalen-1-yl]naphthalen-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Electrophilic and nucleophilic substitution reactions are common, especially at the nitro groups and hydroxyl groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenation using chlorine or bromine in the presence of a catalyst.

Major Products:

Oxidation: Formation of quinones and other oxidized derivatives.

Reduction: Formation of amines and other reduced derivatives.

Substitution: Formation of halogenated naphthalenes and phenols.

Scientific Research Applications

1-[2-(2,4,6-Trinitrophenoxy)naphthalen-1-yl]naphthalen-2-ol has diverse applications in scientific research:

Chemistry: Used as a precursor in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential use in drug development, particularly in designing molecules with specific biological activities.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-[2-(2,4,6-Trinitrophenoxy)naphthalen-1-yl]naphthalen-2-ol involves its interaction with specific molecular targets. The compound can act as an inhibitor or activator of certain enzymes, affecting various biochemical pathways. The presence of nitro groups and hydroxyl groups allows it to form hydrogen bonds and interact with active sites of enzymes, modulating their activity .

Comparison with Similar Compounds

2,4,6-Trinitrophenol (Picric Acid): Known for its explosive properties and use in chemical synthesis.

Naphthalene-2-ol: A simpler naphthalene derivative used in organic synthesis and as a precursor for more complex compounds.

Uniqueness: 1-[2-(2,4,6-Trinitrophenoxy)naphthalen-1-yl]naphthalen-2-ol is unique due to its combination of two naphthalene rings and a trinitrophenoxy group, which imparts distinct chemical and physical properties.